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Compound of Interest

Compound Name: DS-1205b free base

Cat. No.: B8144907 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling and Disposal of the Potent AXL Kinase Inhibitor, DS-1205b.

This document provides crucial safety protocols and logistical plans for the handling and

disposal of DS-1205b free base (CAS 1855860-24-0), a potent AXL kinase inhibitor intended

for laboratory research use only. Given that this compound has not been fully validated for

medical applications, stringent adherence to these guidelines is paramount to ensure

personnel safety and prevent environmental contamination.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure to potent

compounds like DS-1205b. The following table summarizes the recommended PPE for various

laboratory activities involving this compound.
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Activity Body Protection Hand Protection
Eye and Face

Protection

Respiratory

Protection

Weighing and

Aliquoting (Solid)

Disposable solid-

front lab coat or

gown

Double-gloving

with nitrile gloves

ANSI Z87.1

compliant safety

glasses with side

shields

N95 respirator or

higher

Solution

Preparation and

Handling

Chemical-

resistant lab coat

Double-gloving

with nitrile gloves

Chemical splash

goggles

Not generally

required if

handled in a

certified chemical

fume hood

Cell Culture and

In Vitro Assays

Standard lab

coat
Nitrile gloves Safety glasses Not required

Spill Cleanup

(Solid or Liquid)

Disposable,

chemical-

resistant

coveralls

Heavy-duty nitrile

or butyl rubber

gloves

Chemical splash

goggles and a

face shield

P100 respirator

or a Powered Air-

Purifying

Respirator

(PAPR)

Waste Disposal
Chemical-

resistant lab coat

Nitrile or butyl

rubber gloves
Safety glasses

Not generally

required

Experimental Protocols
Safe handling practices are critical to minimize the risk of exposure during experimental

procedures.

Weighing and Aliquoting of Solid DS-1205b
Preparation: Before handling the solid compound, ensure you are in a designated area for

potent compounds, preferably within a ventilated balance enclosure or a chemical fume

hood.

PPE: Don the appropriate PPE as outlined in the table above, including double gloves and

respiratory protection.
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Handling: Use dedicated spatulas and weighing boats. Handle the compound gently to avoid

creating airborne dust.

Cleaning: After weighing, carefully clean all surfaces with a suitable solvent (e.g., 70%

ethanol) and dispose of all disposable materials as potent chemical waste.

Solution Preparation
Location: All solution preparations should be performed inside a certified chemical fume

hood.

PPE: Wear a chemical-resistant lab coat, double nitrile gloves, and chemical splash goggles.

Procedure: Slowly add the solvent to the solid DS-1205b to avoid splashing. Ensure the vial

is securely capped before vortexing or sonicating.

Storage: Clearly label the solution with the compound name, concentration, solvent, date,

and appropriate hazard warnings. Store in a secure, designated location.

Disposal Plan
The disposal of potent compounds like DS-1205b must be handled with extreme care to

prevent environmental release.

Solid Waste
Collection: All solid waste contaminated with DS-1205b, including weighing papers, pipette

tips, and contaminated PPE, must be collected in a dedicated, clearly labeled hazardous

waste container.

Disposal Route: This waste must be disposed of through a licensed hazardous waste

disposal company. Do not mix with general laboratory waste.

Liquid Waste
Collection: Collect all liquid waste containing DS-1205b in a sealed, leak-proof, and clearly

labeled hazardous waste container.
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Compatibility: Ensure that incompatible chemicals are not mixed in the same waste

container.

Disposal Route: Dispose of liquid waste through a certified chemical waste handler. Do not

pour down the drain.

Decontamination of Glassware and Equipment
Initial Rinse: Rinse contaminated glassware and equipment multiple times with a suitable

solvent to remove the majority of the compound. Collect this rinse as hazardous liquid waste.

Soaking: Immerse the rinsed items in a deactivating solution, such as a 10% bleach solution,

for at least 24 hours.

Final Wash: After soaking, wash the glassware and equipment with laboratory detergent and

rinse thoroughly with water.

Visual Guidance: PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment when working with DS-1205b free base.
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Hazard Assessment

PPE Selection

Disposal

Start: Handling DS-1205b

Is the compound in solid or liquid form?

Solid Form PPE:
- Double Nitrile Gloves

- Lab Coat
- Safety Glasses
- N95 Respirator

Solid

Liquid Form PPE:
- Nitrile Gloves

- Lab Coat
- Chemical Splash Goggles

Liquid

What is the quantity being handled?

Spill/High Risk PPE:
- Chemical Resistant Coveralls

- Heavy-Duty Gloves
- Face Shield & Goggles
- P100/PAPR Respirator

Large Quantity / Spill

What is the experimental procedure?

Aerosolizing Procedure

Follow Potent Compound
Waste Disposal Protocol

Click to download full resolution via product page

Caption: Workflow for selecting appropriate PPE for handling DS-1205b.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
DS-1205b Free Base]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8144907#personal-protective-equipment-for-
handling-ds-1205b-free-base]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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